Cas no 88048-77-5 (2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-)

2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]- structure
88048-77-5 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-
CAS No:88048-77-5
MF:C10H8O2S3
MW:256.364318847656
CID:647265
PubChem ID:13133932
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-
    • 3-(thiophen-2-ylsulfanylmethyl)thiophene-2-carboxylic acid
    • 3-{[(Thiophen-2-yl)sulfanyl]methyl}thiophene-2-carboxylic acid
    • 88048-77-5
    • DTXSID60520951
    • AKOS012950834
    • Inchi: 1S/C10H8O2S3/c11-10(12)9-7(3-5-14-9)6-15-8-2-1-4-13-8/h1-5H,6H2,(H,11,12)
    • InChI Key: HVHNXISGUXWPSS-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)CC1C=CSC=1C(=O)O

Computed Properties

  • Exact Mass: 255.96864301g/mol
  • Monoisotopic Mass: 255.96864301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 119Ų
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